| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-13738A-10mM*1mLinDMSO |
Raloxifene hydrochloride |
82640-04-8 | 99.91% | 10mM*1mLinDMSO |
￥785 | 2023-07-26 | |
| MedChemExpress | HY-13738A-50mg |
Raloxifene hydrochloride |
82640-04-8 | 99.78% | 50mg |
￥714 | 2025-04-15 | |
| MedChemExpress | HY-13738A-100mg |
Raloxifene hydrochloride |
82640-04-8 | 99.78% | 100mg |
￥1235 | 2025-04-15 | |
| Chemenu | CM157271-10g |
(6-Hydroxy-2-(4-hydroxyphenyl)benzo[b]thiophen-3-yl)-(4-(2-(piperidin-1-yl)ethoxy)phenyl)methanone hydrochloride |
82640-04-8 | 97% | 10g |
$153 | 2021-06-08 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R129396-100mg |
Raloxifene hydrochloride |
82640-04-8 | ≥98% | 100mg |
¥76.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R129396-500mg |
Raloxifene hydrochloride |
82640-04-8 | ≥98% | 500mg |
¥150.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R129396-25mg |
Raloxifene hydrochloride |
82640-04-8 | ≥98% | 25mg |
¥29.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R129396-1g |
Raloxifene hydrochloride |
82640-04-8 | ≥98% | 1g |
¥250.90 | 2023-09-01 | |
| S e l l e c k ZHONG GUO | S1227-10mM (1mL in DMSO) |
Raloxifene HCl |
82640-04-8 | 99.99% | 10mM (1mL in DMSO) |
¥1303.81 | 2023-09-16 | |
| S e l l e c k ZHONG GUO | S1227-50mg |
Raloxifene HCl |
82640-04-8 | 99.99% | 50mg |
¥811.05 | 2023-09-16 |
Audited Supplier
Raloxifene hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 82640-04-8, is a selective estrogen receptor modulator (SERM) that has garnered significant attention in the fields of pharmaceutical chemistry and biomedical research. This compound, chemically known as 4-[2-[[4-(1,3-dioxo-2-phenylpropanoyl)phenoxy]ethyl]phenyl]phenoxy]butyric acid monohydrochloride, exhibits a unique mechanism of action that has made it a subject of extensive study and clinical application.
The pharmacological properties of Raloxifene hydrochloride stem from its ability to selectively bind to estrogen receptors, particularly in breast tissue, bone, and the cardiovascular system. Unlike traditional estrogen therapy, which carries risks of increased cancer risk, Raloxifene hydrochloride offers a more targeted approach by modulating estrogenic activity without the associated adverse effects. This selective receptor interaction has been a cornerstone in its development for therapeutic purposes.
In recent years, Raloxifene hydrochloride has been extensively studied for its potential in preventing and treating osteoporosis in postmenopausal women. Clinical trials have demonstrated its efficacy in increasing bone mineral density and reducing the risk of vertebral fractures. The compound’s ability to activate estrogen receptors in bone while blocking their activity in breast tissue makes it a promising candidate for bone health management.
Beyond its role in osteoporosis treatment, emerging research has explored the cardiovascular benefits of Raloxifene hydrochloride. Studies have shown that it can improve lipid profiles by increasing high-density lipoprotein (HDL) cholesterol levels while lowering triglycerides. Additionally, its potential role in reducing the risk of cardiovascular events has been investigated, although further clinical evidence is still being gathered.
The molecular structure of Raloxifene hydrochloride (CAS No. 82640-04-8) is characterized by its biphenyl core and phenoxybutyric acid moiety. This structural configuration allows for high affinity binding to estrogen receptors (ERα and ERβ), with a preferential interaction with ERα. The hydrochloride salt form enhances the solubility and bioavailability of the compound, facilitating its absorption and distribution within the body.
Recent advancements in computational chemistry have enabled more precise modeling of the interactions between Raloxifene hydrochloride and estrogen receptors. These studies have provided insights into the compound’s binding kinetics and thermodynamics, helping to elucidate why it exhibits such selectivity. Understanding these interactions at a molecular level is crucial for optimizing therapeutic strategies and developing novel derivatives with improved efficacy and safety profiles.
The synthesis of Raloxifene hydrochloride involves multi-step organic reactions, including condensation, cyclization, and salt formation. The process requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have led to more efficient and environmentally friendly production methods, aligning with global efforts to reduce chemical waste and energy consumption.
Clinical applications beyond osteoporosis and cardiovascular health have also been explored for Raloxifene hydrochloride. Preclinical studies have suggested potential benefits in reducing the risk of breast cancer recurrence in postmenopausal women. While not approved for this indication in all regions, ongoing research continues to evaluate its role in oncology.
The regulatory landscape for Raloxifene hydrochloride (CAS No. 82640-04-8) has evolved alongside new findings from clinical trials. Regulatory agencies closely monitor safety data to ensure that benefits outweigh risks. This dynamic approach allows for timely updates to prescribing guidelines based on the latest scientific evidence.
In conclusion, Raloxifene hydrochloride represents a significant advancement in SERM therapy with broad implications for public health. Its selective estrogen receptor modulating properties make it valuable for managing osteoporosis, cardiovascular health, and potentially other conditions. Continued research into its mechanisms of action and therapeutic applications will further solidify its role in modern medicine.
